Cas no 897610-96-7 (N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide)

• Product Name: N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide
• CAS No: 897610-96-7
• MF: C₁₇H₂₅N₃O₄S
• MW: 367.463103055954
• CID: 6612324
• PubChem ID: 16808983
• Update Time: 2025-10-22

N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]sulfonylethyl]cyclopropanecarboxamide
• MLS001235688
• AKOS024625164
• CHEMBL1315446
• N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)cyclopropanecarboxamide
• N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)cyclopropanecarboxamide
• SMR000807998
• HMS3021D12
• F2068-0522
• 897610-96-7

• Inchi： 1S/C17H25N3O4S/c1-24-16-5-3-2-4-15(16)19-9-11-20(12-10-19)25(22,23)13-8-18-17(21)14-6-7-14/h2-5,14H,6-13H2,1H3,(H,18,21)
• InChI Key： CYSVQWOJBGLUTQ-UHFFFAOYSA-N
• SMILES： S(CCNC(C1CC1)=O)(N1CCN(C2C=CC=CC=2OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 367.15657746g/mol
• Monoisotopic Mass: 367.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.3Ų

Additional information on N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide

Comprehensive Overview of N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide (CAS No. 897610-96-7)

N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide, with the CAS number 897610-96-7, is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a cyclopropanecarboxamide moiety with a piperazine ring linked via a sulfonyl bridge. Such structural complexity makes it a subject of interest for drug discovery and development, particularly in targeting specific receptor systems.

The compound's molecular formula and weight are critical for researchers aiming to understand its pharmacokinetic properties. Its lipophilicity and hydrogen bonding capacity are often discussed in the context of blood-brain barrier permeability, a hot topic in neuroscience and neuropharmacology. Recent studies have explored its potential interactions with serotonin receptors, aligning with the growing public interest in mental health therapeutics and personalized medicine.

In the realm of organic chemistry, the synthesis of N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide involves multi-step reactions, including sulfonylation and amide coupling. These processes are frequently searched by chemistry enthusiasts and professionals seeking advanced synthetic methodologies. The compound's stability under physiological conditions is another area of focus, as it impacts its viability as a drug candidate.

From an SEO perspective, queries like "piperazine derivatives uses" or "cyclopropanecarboxamide applications" highlight user interest in functional groups present in this compound. Additionally, the rise of AI-driven drug discovery has spurred searches for "computational chemistry tools for compound analysis," where this molecule could serve as a case study due to its intricate structure.

Environmental and sustainability considerations are also relevant. Researchers are increasingly investigating green chemistry approaches to synthesize such compounds, reducing waste and energy consumption. This aligns with global trends toward eco-friendly pharmaceuticals and green manufacturing practices.

In summary, N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide (CAS 897610-96-7) represents a fascinating intersection of medicinal chemistry, drug design, and sustainable science. Its structural features and potential applications continue to inspire both academic and industrial research, making it a compound worth watching in the evolving landscape of bioactive molecules.